Cas no 13704-09-1 (Ethyl (S)-(+)-mandelate)

Ethyl (S)-(+)-mandelate Properties

Names and Identifiers

• L-(+)-Mandelic Acid Ethyl Ester
• Ethyl L-(+)-Mandelate
• Ethyl (S)-(+)-Mandelate
• (S)-(-)-ethyl 2-hydroxy-2-phenylacetate
• (S)-ethylmandelate
• <small>L<
• 309974_ALDRICH
• AC1OCW2S
• AC1Q31OX
• AC1Q31OY
• ethyl (S)-(+)-2-hydroxy-2-phenylacetate
• L-()-Mandelic Acid Ethyl Ester
• SureCN4297584
• (S)-(+)-Ethyl Mandelate
• (S)-MANDELIC ACID ETHYL ESTER
• (S)-(+)-MANDELIC ACID ETHYL ESTER
• (S)-Ethyl 2-hydroxy-2-phenylacetate
• L-(+)-MANDELIC ACID ETHYL ESTER 98+%
• Ethyl (S)-(+)-mandelate 99%, optical purity ee: 99% (GLC)
• SAXHIDRUJXPDOD-VIFPVBQESA-N
• Ethyl hydroxy(phenyl)acetate #
• (s)-ethyl mandelate
• ethyl (2S)-hydroxy(phenyl)acetate
• 6835AJ
• ethyl (2S)-2-hydroxy-2-phen
• ETHYL (S)-(+)-MANDELATE
• 13704-09-1
• MFCD00064249
• L-(+)-MANDELICACIDETHYLESTER
• ethyl (2S)-2-hydroxy-2-phenylacetate
• CHEBI:78405
• M1273
• (S)-Hydroxyphenylacetic acid ethyl ester
• J-006953
• AKOS015911873
• AS-31807
• CS-0143523
• Benzeneacetic acid,a-hydroxy-,ethyl ester,(as)-
• Ethyl (S)-(+)-mandelate, 99%, optical purity ee: 99% (GLC)
• Q27147808
• SCHEMBL4297584
• (S)-(+)-Mandelic acid ethyl ester
• Ethyl (S)-(+)-mandelate
• ETHYL L-(+)-MANDELATE
• L-(+)-MANDELIC ACID ETHYL ESTER
• +Expand

• MDL： MFCD00064249
• InChIKey： SAXHIDRUJXPDOD-VIFPVBQESA-N
• Inchi： 1S/C10H12O3/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h3-7,9,11H,2H2,1H3/t9-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])=O

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.5392 (estimate)
• Boiling Point: 107°C/4mmHg(lit.)
• Melting Point: 32-34 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: powder
• Solubility: Not determined
• Optical Activity: [α]21/D +134°, c = 3 in chloroform
• Density: 1.120(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether